2-(1-propyl-1H-indol-3-yl)succinic acid

• IUPAC Name: 2-(1-propylindol-3-yl)butanedioic acid
• InChI: InChI=1S/C15H17NO4/c1-2-7-16-9-12(10-5-3-4-6-13(10)16)11(15(19)20)8-14(17)18/h3-6,9,11H,2,7-8H2,1H3,(H,17,18)(H,19,20)
• InChI Key: FBEVDZYOBTWNOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C2=CC=CC=C21)C(CC(=O)O)C(=O)O
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol

Description

2-(1-Propyl-1H-indol-3-yl)succinic acid is a succinic acid derivative featuring a propyl-substituted indole ring at the C3 position of the succinic acid backbone. This compound is structurally analogous to natural metabolites involved in cellular energy pathways, such as intermediates in the citric acid cycle .

Comparison with Similar Compounds

Key Structural Features :

• Succinic acid backbone : A four-carbon dicarboxylic acid (C₄H₆O₄) with two carboxyl groups.
• Indole substitution : A 1-propyl-1H-indol-3-yl group replaces one hydrogen atom on the succinic acid chain. The propyl group increases lipophilicity compared to shorter alkyl chains (e.g., methyl or ethyl) .

A similar approach would likely apply here, using 1-propylindole as the starting material.

Potential Applications:

• Pharmaceuticals: Indole derivatives are known for anticonvulsant, anti-inflammatory, and antimicrobial properties .
• Biodegradable polymers : Succinic acid is a precursor for polybutylene succinate (PBS), a renewable plastic .

Comparison with Structural Analogs

Structural and Functional Differences

The following table highlights structural variations and their implications:

Compound	Substituent	Key Features	Applications	References
2-(1-Propyl-1H-indol-3-yl)succinic acid	Propyl-indole	High lipophilicity, moderate solubility	Drug development, bio-based materials
2-(3-Methylthiophen-2-yl)succinic acid	Methyl-thiophene	Enhanced electron-rich aromatic system	Anticonvulsant agents
2-(Substituted benzylidene)succinic acids	Benzylidene group	Tunable bioactivity via substituents (e.g., tert-butyl)	Anti-inflammatory drugs
2-(1,3-Dioxo-isoindol-2-yl)succinic acid	Isoindole-dione	Rigid planar structure	Polymer intermediates
2-(Benzothiazol-2-ylthio)succinic acid	Benzothiazole-thio	Sulfur-containing heterocycle	Corrosion inhibitors

Key Observations :

• Lipophilicity : The propyl group in the target compound increases membrane permeability compared to methyl or benzylidene derivatives.
• Bioactivity : Thiophene and benzothiazole analogs show stronger anticonvulsant and industrial applications, respectively, while benzylidene derivatives excel in anti-inflammatory activity .

Molecular Properties and Toxicity

Computational studies on similar succinic acid derivatives reveal:

Property	2-(1-Propyl-1H-indol-3-yl)succinic acid*	2-(3,5-Di-tert-butyl-4-hydroxybenzylidene)succinic acid	2-(6-Methyl-1H-indol-3-yl)acetic acid
Molecular Weight	~277.3 g/mol	364.4 g/mol	189.21 g/mol
LogP (Lipophilicity)	~2.5 (estimated)	3.8	1.2
Toxicity (Predicted)	Low (indole scaffold)	Moderate (tert-butyl groups)	Low
Bioactivity Score	High (CNS targets)	High (anti-inflammatory)	Moderate (metabolite)

*Estimated using Molinspiration and Osiris Property Explorer methodologies .

Critical Insights :

• The target compound’s higher molecular weight and logP compared to acetic acid derivatives (e.g., 2-(6-methylindol-3-yl)acetic acid) suggest better blood-brain barrier penetration, making it suitable for neuroactive drug development .
• Benzylidene derivatives with bulky substituents (e.g., tert-butyl) exhibit higher toxicity risks due to metabolic stability challenges .

Research Findings and Industrial Relevance

• Synthetic Feasibility : Analogous compounds are synthesized in yields of 31–86% via condensation or coupling reactions, suggesting scalable production for the target compound .
• Economic Viability: Bio-based succinic acid production (e.g., via Actinobacillus succinogenes) reduces carbon emissions by 80% compared to petrochemical routes, aligning with sustainability goals .
• Pharmacological Potential: Indole-succinic acid hybrids are under investigation for targeting tryptophan metabolism pathways, implicated in neurodegenerative and inflammatory diseases .